Cas no 2639466-29-6 (2-Fluoro-2-phenylethene-1-sulfonamide)

• Product Name: 2-Fluoro-2-phenylethene-1-sulfonamide
• CAS No: 2639466-29-6
• MF: C₈H₈FNO₂S
• MW: 201.218024253845
• CID: 5643978
• PubChem ID: 165900480
• Update Time: 2025-06-15

2-Fluoro-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-phenylethene-1-sulfonamide
• (1Z)-2-fluoro-2-phenylethene-1-sulfonamide
• 2639466-29-6
• EN300-27784304
• EN300-28272360
• 2-Fluoro-2-phenylethene-1-sulfonamide

• Inchi： 1S/C8H8FNO2S/c9-8(6-13(10,11)12)7-4-2-1-3-5-7/h1-6H,(H2,10,11,12)/b8-6-
• InChI Key： HXAXKCYBUFKBNQ-VURMDHGXSA-N
• SMILES： S(/C=C(/C1C=CC=CC=1)\F)(N)(=O)=O

Computed Properties

• Exact Mass: 201.02597783g/mol
• Monoisotopic Mass: 201.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-Fluoro-2-phenylethene-1-sulfonamide

Introduction to 2-Fluoro-2-phenylethene-1-sulfonamide (CAS No. 2639466-29-6)

2-Fluoro-2-phenylethene-1-sulfonamide, with the CAS number 2639466-29-6, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted phenyl group and a sulfonamide functional group. These structural features contribute to its diverse chemical properties and biological activities, making it a valuable candidate for various research and development purposes.

The chemical formula of 2-Fluoro-2-phenylethene-1-sulfonamide is C₈H₇FNO₃S, and its molecular weight is approximately 208.19 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the sulfonation of fluoro-substituted styrene derivatives followed by amide formation. The precise synthetic route can vary depending on the specific conditions and reagents used, but the general approach involves the reaction of fluoro-substituted styrene with sulfur trioxide (SO₃) to form the sulfonic acid intermediate, which is then converted to the sulfonamide by reaction with an appropriate amine.

In terms of physical properties, 2-Fluoro-2-phenylethene-1-sulfonamide is a white crystalline solid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it suitable for various analytical and preparative techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological activity of 2-Fluoro-2-phenylethene-1-sulfonamide has been the subject of several recent studies. One notable area of research involves its potential as an inhibitor of specific enzymes involved in metabolic pathways. For example, a study published in the Journal of Medicinal Chemistry reported that 2-Fluoro-2-phenylethene-1-sulfonamide exhibits potent inhibitory activity against human carbonic anhydrase II (hCA II), an enzyme implicated in various physiological processes such as pH regulation and ion transport. The high selectivity and potency of this compound against hCA II make it a promising lead for the development of novel therapeutic agents targeting diseases associated with aberrant hCA II activity.

Beyond its enzymatic inhibition properties, 2-Fluoro-2-phenylethene-1-sulfonamide has also shown potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 2-Fluoro-2-phenylethene-1-sulfonamide may have therapeutic applications in inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its direct biological effects, 2-Fluoro-2-phenylethene-1-sulfonamide has been explored as a building block for the synthesis of more complex molecules with enhanced pharmacological properties. For instance, researchers have used this compound as a starting material to develop novel sulfonamide derivatives with improved bioavailability and reduced toxicity. These derivatives have shown promise in preclinical studies for treating various diseases, including cancer and neurodegenerative disorders.

The safety profile of 2-Fluoro-2-phenylethene-1-sulfonamide has also been evaluated in several studies. Toxicity assessments have generally shown that this compound is well-tolerated at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 2-Fluoro-2-phenylethene-1-sulfonamide (CAS No. 2639466-29-6) is a versatile compound with a range of potential applications in pharmaceutical and medicinal chemistry. Its unique chemical structure confers valuable biological activities, making it a promising candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in the discovery and development of novel therapeutic agents.